
An In-depth Technical Guide to
Benzenesulfonamide, 4,4'-oxybis- and its

Derivatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzenesulfonamide, 4,4'-oxybis-

Cat. No.: B1619861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available scientific literature and

patent information for Benzenesulfonamide, 4,4'-oxybis- and its structurally related analogs.

Due to the limited volume of research focused specifically on Benzenesulfonamide, 4,4'-
oxybis-, this guide incorporates data from closely related benzenesulfonamide derivatives to

provide a broader context for its potential applications, mechanisms of action, and synthesis.

Physicochemical Properties
Benzenesulfonamide, 4,4'-oxybis- is a symmetrical molecule containing a central diphenyl

ether core functionalized with two benzenesulfonamide groups. Basic physicochemical

properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1619861?utm_src=pdf-interest
https://www.benchchem.com/product/b1619861?utm_src=pdf-body
https://www.benchchem.com/product/b1619861?utm_src=pdf-body
https://www.benchchem.com/product/b1619861?utm_src=pdf-body
https://www.benchchem.com/product/b1619861?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

4-(4-

sulfamoylphenoxy)benzenesulf

onamide

PubChem[1]

CAS Number 7566-41-8 PubChem[1]

Molecular Formula C₁₂H₁₂N₂O₅S₂ PubChem[1]

Molecular Weight 328.4 g/mol PubChem[1]

XLogP3-AA 0.6 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
5 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Synthesis and Manufacturing
While specific experimental protocols for the synthesis of Benzenesulfonamide, 4,4'-oxybis-
are not readily available in the public literature, a general synthetic route can be inferred from

patents detailing the production of its precursor, p,p'-oxybis(benzenesulfonyl chloride)[2]. The

process involves the sulfonation of diphenyl oxide, followed by chlorination. The resulting

disulfonyl chloride can then be ammonolyzed to yield the final product.

Experimental Workflow: Inferred Synthesis of
Benzenesulfonamide, 4,4'-oxybis-
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Step 1: Sulfonation

Step 2: Chlorination

Step 3: Ammonolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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